Cas no 2164953-43-7 (tert-butyl N-({5-oxa-2-azaspiro[3.4]octan-6-yl}methyl)carbamate)

• Product Name: tert-butyl N-({5-oxa-2-azaspiro[3.4]octan-6-yl}methyl)carbamate
• CAS No: 2164953-43-7
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 6206561
• PubChem ID: 165829197
• Update Time: 2025-05-24

tert-butyl N-({5-oxa-2-azaspiro[3.4]octan-6-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({5-oxa-2-azaspiro[3.4]octan-6-yl}methyl)carbamate
• EN300-6430906
• 2164953-43-7

• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-6-9-4-5-12(16-9)7-13-8-12/h9,13H,4-8H2,1-3H3,(H,14,15)
• InChI Key： AZCYOWYMIIAHKE-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OC(C)(C)C)CCC21CNC2

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-({5-oxa-2-azaspiro[3.4]octan-6-yl}methyl)carbamate

tert-butyl N-({5-oxa-2-azaspiro[3.4]octan-6-yl}methyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-({5-oxa-2-azaspiro[3.4]octan-6-yl}methyl)carbamate, identified by the CAS number 2164953-43-7, is a chemically synthesized molecule with a complex structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of carbamates, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile properties. The name itself reveals its structural complexity, with the spiro ring system and the tert-butyl group contributing to its unique chemical characteristics.

The core structure of this compound is a spiro[3.4]octane system, which consists of two fused rings: a three-membered ring and a four-membered ring. The presence of the 5-oxa group indicates an oxygen atom within the ring structure, while the 2-aza group signifies the presence of a nitrogen atom. This spiro system is further substituted with a methyl group attached to the nitrogen atom, forming the N-methyl group. The tert-butyl carbamate moiety adds to the complexity, providing steric bulk and influencing the compound's solubility and reactivity.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its unique structure allows for controlled release mechanisms, making it an attractive candidate for targeted drug delivery applications. Researchers have explored its ability to act as a prodrug carrier, where the tert-butyl group can be cleaved under specific conditions to release active pharmaceutical ingredients (APIs). This property has been validated in preclinical models, demonstrating its efficacy in enhancing drug bioavailability and reducing systemic toxicity.

In addition to its pharmaceutical applications, tert-butyl N-({5-oxa-2-azaspiro[3.4]octan-6-yl}methyl)carbamate has shown promise in agrochemicals as a plant growth regulator. Studies have shown that it can modulate plant hormone signaling pathways, leading to enhanced crop yields and stress resistance. Its ability to interact with plant receptors makes it a potential candidate for developing eco-friendly pesticides and herbicides.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the spiro ring system through intramolecular cyclization and subsequent functionalization with the tert-butyl carbamate group. Recent advancements in catalytic methods have improved the yield and purity of this synthesis, making it more feasible for large-scale production.

From a structural perspective, the compound's spiro system contributes significantly to its stability and bioavailability. Computational studies using molecular docking have revealed that its nitrogen-containing rings can interact with various biological targets, such as enzymes and receptors, enhancing its pharmacological activity. This insight has guided further research into optimizing its structure for specific therapeutic applications.

In terms of physical properties, tert-butyl N-({5-oxa-2-azaspiro[3.4]octan-6-yl}methyl)carbamate exhibits a melting point range suitable for both solid-state applications and liquid formulations. Its solubility profile in organic solvents makes it ideal for use in transdermal drug delivery systems, where controlled release is critical.

Looking ahead, ongoing research is focused on exploring its potential as a building block for more complex molecules in medicinal chemistry. Its modular structure allows for easy functionalization, enabling chemists to design derivatives with enhanced pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from laboratory research to clinical applications.

In conclusion, tert-butyl N-({5-oxa-2-azaspiro[3.4]octan-6-yl}methyl)carbamate represents a versatile compound with significant potential across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key molecule in modern chemical research.